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Compound of Interest

Compound Name:
4-Butoxy-4-oxo-3-phenylbutanoic

acid

Cat. No.: B121062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the physicochemical properties of 4-
Butoxy-4-oxo-3-phenylbutanoic acid is limited. This guide provides a detailed overview of

the properties of a structurally related compound, 4-Oxo-4-phenylbutanoic acid, to serve as a

valuable reference point. Furthermore, it outlines standard experimental protocols for the

determination of key physicochemical parameters applicable to novel carboxylic acids.

Introduction
4-Butoxy-4-oxo-3-phenylbutanoic acid is a carboxylic acid derivative with potential

applications in organic synthesis and drug discovery. A comprehensive understanding of its

physicochemical properties is fundamental for its development, formulation, and assessment of

its pharmacokinetic profile. This document serves as a technical resource, summarizing the

known properties of a closely related analog and detailing the experimental methodologies

required for the characterization of such compounds.

Physicochemical Properties of 4-Oxo-4-
phenylbutanoic acid
As a proxy for the target compound, this section details the available physicochemical data for

4-Oxo-4-phenylbutanoic acid. It is crucial to note that the butoxy group in the requested
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compound will alter these properties, generally leading to increased lipophilicity and a higher

molecular weight.

Table 1: Physicochemical Data for 4-Oxo-4-phenylbutanoic acid

Property Value Source

Molecular Formula C₁₀H₁₀O₃ [1]

Molecular Weight 178.18 g/mol

Melting Point 114-117 °C

Boiling Point 270.41 °C (estimated)

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol.

pKa (predicted) 4.53 ± 0.17

LogP (calculated) Not available

Appearance White to cream crystalline solid

CAS Number 2051-95-8 [1]

Experimental Protocols
This section provides detailed methodologies for the experimental determination of key

physicochemical properties of carboxylic acids like 4-Butoxy-4-oxo-3-phenylbutanoic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.[2][3]

Procedure:
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A small, finely powdered sample of the compound is packed into a capillary tube sealed at

one end.[4]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a thermometer.[4]

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.[5]

The temperature range is recorded from the point at which the first drop of liquid appears

to the temperature at which the entire sample has melted.[2] A sharp melting range

(typically 0.5-1.0°C) is indicative of a pure compound.[5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Apparatus: Thiele tube or other heating bath, small test tube, capillary tube, thermometer.[6]

[7]

Procedure (Thiele Tube Method):

A small amount of the liquid sample is placed in a small test tube.[8]

A capillary tube, sealed at one end, is placed inverted into the test tube.[9]

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).[8]

As the sample is heated, a stream of bubbles will emerge from the capillary tube.[6]

The heat is removed, and the temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point.[6]

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure:

A small, accurately weighed amount of the compound is added to a known volume of the

solvent (e.g., water, ethanol, DMSO) in a test tube.[10]

The mixture is agitated (e.g., using a vortex mixer) at a constant temperature for a set

period to ensure equilibrium is reached.[10]

The solution is visually inspected for the presence of undissolved solid. If the solid

dissolves completely, more is added until the solution is saturated.[10]

Solubility can be quantitatively determined by analyzing the concentration of the dissolved

compound in the supernatant using techniques like UV-Vis spectroscopy or HPLC.

pKa Determination
The pKa is a measure of the acidity of a compound.

Apparatus: pH meter, burette, magnetic stirrer, beaker.

Procedure (Potentiometric Titration):

A known concentration of the carboxylic acid is dissolved in a suitable solvent (often a

water-cosolvent mixture).[11]

The solution is titrated with a standardized solution of a strong base (e.g., NaOH), and the

pH is monitored using a calibrated pH meter.[12]

A titration curve of pH versus the volume of titrant added is plotted.[12]

The pKa is the pH at the half-equivalence point, where half of the acid has been

neutralized.[12]
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LogP Determination
The partition coefficient (LogP) is a measure of the lipophilicity of a compound, defined as the

ratio of its concentration in an organic solvent (typically octanol) to its concentration in an

aqueous phase.

Apparatus: Separatory funnel or vials, shaker, analytical instrumentation (e.g., HPLC, UV-Vis

spectrophotometer).[13]

Procedure (Shake-Flask Method):

A solution of the compound is prepared in a biphasic system of n-octanol and water.[14]

The mixture is shaken vigorously to allow for the partitioning of the compound between the

two phases until equilibrium is reached.[13]

The two phases are separated, and the concentration of the compound in each phase is

determined analytically.[13]

The LogP is calculated as the logarithm of the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase.[14]

Alternative Method (RP-HPLC):

The retention time of the compound on a reverse-phase HPLC column is measured.[15]

A calibration curve is generated using compounds with known LogP values.[15]

The LogP of the unknown compound is then estimated from its retention time using the

calibration curve.[15]

Visualizations
Experimental Workflow for Physicochemical
Characterization

Experimental workflow for the synthesis and physicochemical characterization of a novel
compound.
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Interrelationship of Physicochemical Properties in Drug
Development

Logical diagram illustrating the influence of core physicochemical properties on ADME and
formulation in drug development.

Synthesis of 4-Oxo-4-phenylbutanoic acid
The synthesis of 4-Oxo-4-phenylbutanoic acid is typically achieved through a Friedel-Crafts

acylation reaction.[16][17]

Reactants: Succinic anhydride and benzene.[16]

Catalyst: Anhydrous aluminum chloride (a Lewis acid).[16]

General Procedure:

Succinic anhydride and benzene are reacted in the presence of anhydrous aluminum

chloride.[16]

The reaction mixture is then worked up, typically involving hydrolysis and acidification, to

yield the final product.

The crude product can be purified by recrystallization, for example, from water.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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